2-bromo-1-(propan-2-yl)-1H-imidazole
Overview
Description
2-bromo-1-(propan-2-yl)-1H-imidazole, also known as 2-bromo-1-propyl-1H-imidazole, is a heterocyclic organic compound that is used in a variety of applications. It is a colorless solid that is soluble in water and other organic solvents. It is a versatile reagent with a wide range of applications in organic synthesis, such as the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
2-bromo-1-(propan-2-yl)-1H-imidazole is used in a variety of scientific research applications. It is used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of a variety of heterocyclic compounds, such as imidazolium salts and imidazolium-based polymers. It has also been used in the synthesis of metal complexes, such as copper and nickel complexes.
Mechanism of Action
2-bromo-1-(propan-2-yl)-1H-imidazole is an organic compound that acts as a Lewis acid. It is capable of forming hydrogen bonds with electron-rich species, such as amines and amides. This allows it to act as a catalyst in a variety of organic reactions. It is also capable of forming coordination complexes with metal ions, such as copper and nickel.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of inflammatory molecules. It has also been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
2-bromo-1-(propan-2-yl)-1H-imidazole is a versatile reagent that has a wide range of applications in organic synthesis. It is relatively inexpensive and easy to obtain, making it a good choice for lab experiments. However, it is also a hazardous material and should be handled with care. Additionally, it is a strong acid and can cause skin and eye irritation.
Future Directions
The potential applications of 2-bromo-1-(propan-2-yl)-1H-imidazole are numerous. It could be used in the synthesis of new pharmaceuticals and agrochemicals. It could also be used in the synthesis of metal complexes for use in catalysis. It could also be used in the synthesis of heterocyclic compounds for use in materials science. Additionally, it could be used in the synthesis of polymers for use in a variety of applications.
Synthesis Methods
2-bromo-1-(propan-2-yl)-1H-imidazole can be synthesized using a variety of methods. One of the most common methods is the reaction of 2-bromopropionic acid and 1H-imidazole in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces this compound as the product. Other methods for the synthesis of this compound include the reaction of 1H-imidazole with bromine, the reaction of 1H-imidazole with bromoacetaldehyde, and the reaction of 1H-imidazole with 2-bromopropan-2-ol.
Properties
IUPAC Name |
2-bromo-1-propan-2-ylimidazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BrN2/c1-5(2)9-4-3-8-6(9)7/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVAQXLDPMMNMRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CN=C1Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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